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Compound of Interest

Compound Name: Mw-150

Cat. No.: B3025696

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration protocols for
MW-150 (MWO01-18-150SRM), a selective, orally active, and central nervous system (CNS)
penetrant inhibitor of p38a mitogen-activated protein kinase (MAPK). The protocols are
intended for preclinical and clinical research focused on evaluating the efficacy of MW-150 in
improving cognitive function, particularly in the context of neurodegenerative diseases such as
Alzheimer's disease.

Mechanism of Action

MW-150 is a novel therapeutic candidate that targets the dysregulation of brain inflammation
and synaptic dysfunction, which are common features in the progression of various CNS
disorders.[1][2] Its primary mechanism of action is the selective inhibition of p38a MAPK, a key
serine/threonine protein kinase involved in stress-activated signaling pathways.[1][3] In
neurodegenerative conditions, the p38a MAPK pathway is over-activated in both glial cells and
neurons.[4][5] This overactivation contributes to a feedback loop of neuroinflammation and
synaptic dysfunction.[1] MW-150 attenuates this by reducing the production of pro-inflammatory
cytokines, such as IL-1[3, from activated glia and modulating pathological processes within
neurons, including tau phosphorylation and synaptic protein loss.[6][7][8]

Signaling Pathway of MW-150
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The diagram below illustrates the proposed signaling pathway through which MW-150 exerts its
therapeutic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3025696?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025696?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. A Selective and Brain Penetrant p38aMAPK Inhibitor Candidate for Neurologic and
Neuropsychiatric Disorders That Attenuates Neuroinflammation and Cognitive Dysfunction -
PMC [pmc.ncbi.nlm.nih.gov]

2. $2.8 Million Grant Will Fund Preclinical Study of New Dementia Treatment | UK College of
Medicine [medicine.uky.edul]

3. alzdiscovery.org [alzdiscovery.org]
4. RePORT ) RePORTER [reporter.nih.gov]

5. Targeting human central nervous system protein kinases: An isoform selective p38aMAPK
inhibitor that attenuates disease progression in Alzheimer's disease mouse models -
PubMed [pubmed.nchbi.nlm.nih.gov]

6. medchemexpress.com [medchemexpress.com]

7. p38a Mitogen-Activated Protein Kinase—An Emerging Drug Target for the Treatment of
Alzheimer’s Disease - PMC [pmc.ncbi.nim.nih.gov]

8. A small molecule p38a MAPK inhibitor, MW150, attenuates behavioral deficits and
neuronal dysfunction in a mouse model of mixed amyloid and vascular pathologies -
PubMed [pubmed.nchbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for MW-150 in
Cognitive Function Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025696#mw-150-administration-protocol-for-
cognitive-function-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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